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Compound of Interest

Compound Name: Abi-DZ-1

Cat. No.: B12386840

A comprehensive search for preliminary in vitro studies of a compound designated "Abi-DZ-1"
has yielded no specific results. The scientific literature and public databases accessed do not
contain information on a substance with this identifier.

The search results primarily provided information on the protein Abl interactor 1 (Abi-1), a
distinct molecular entity. Abi-1 is a protein involved in the regulation of actin dynamics, cell
motility, and various signaling pathways.[1][2] It has been shown to interact with the Abl
tyrosine kinase and is a component of the WAVE regulatory complex, playing a role in actin
polymerization.[1][2]

Studies on Abi-1 have detailed its interactions with other proteins such as WAVE-1 and
Syntaxin-1, and its involvement in signaling pathways related to cell adhesion and migration.[1]
For instance, Abi-1 has been implicated in a4 integrin-mediated signaling.

It is possible that "Abi-DZ-1" is an internal code name for a novel compound that has not yet
been disclosed in published research, or the designation may contain a typographical error.

Without any available data on "Abi-DZ-1," it is not possible to provide the requested in-depth
technical guide, including quantitative data, experimental protocols, and signaling pathway
diagrams. Further clarification on the identity of "Abi-DZ-1" is required to proceed with a
detailed scientific summary.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12386840?utm_src=pdf-interest
https://www.benchchem.com/product/b12386840?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3017183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC416433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3017183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC416433/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3017183/
https://www.benchchem.com/product/b12386840?utm_src=pdf-body
https://www.benchchem.com/product/b12386840?utm_src=pdf-body
https://www.benchchem.com/product/b12386840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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